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Compound of Interest

Compound Name: 5-Ethyl-2,2-dimethylheptane

Cat. No.: B14552282 Get Quote

An In-depth Technical Guide on the Chemical Properties of 5-Ethyl-2,2-dimethylheptane

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the known chemical and physical

properties of the branched alkane, 5-Ethyl-2,2-dimethylheptane. The document is intended

for researchers, scientists, and professionals in drug development who may encounter or utilize

such molecules in their work. It includes a summary of its physical constants, solubility

characteristics, and safety information. Detailed experimental protocols for the determination of

key properties are also provided, alongside a structural representation and a workflow diagram

for property determination.

Introduction
5-Ethyl-2,2-dimethylheptane is a saturated hydrocarbon with the chemical formula C₁₁H₂₄. As

a branched alkane, its physical properties are influenced by its molecular structure, which

features a seven-carbon chain with an ethyl group at the fifth position and two methyl groups at

the second position. This structure impacts its boiling point, melting point, and density.

Understanding these fundamental properties is crucial for its application in various chemical

processes and as a reference compound in analytical chemistry.
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The chemical and physical properties of 5-Ethyl-2,2-dimethylheptane are summarized in the

tables below. These values have been compiled from various chemical databases and

literature sources.

Table 1: General and Physical Properties
Property Value Source(s)

Molecular Formula C₁₁H₂₄ [1][2][3][4][5]

Molecular Weight 156.31 g/mol [2][3][6]

IUPAC Name 5-Ethyl-2,2-dimethylheptane [2][6]

CAS Registry Number 62016-47-1 [2][3][5][6]

Boiling Point 169.4 °C / 172 °C [1][4]

Melting Point (estimated) -57.06 °C

Density 0.7405 g/cm³

Refractive Index 1.4159

Note on Boiling Point Discrepancy: Different sources report slightly different boiling points. This

may be due to variations in experimental conditions, such as atmospheric pressure, or

impurities in the sample. Further experimental verification is recommended for precise

applications.

Table 2: Solubility Data
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Solvent Solubility Rationale

Water Insoluble

Alkanes are non-polar and

cannot form hydrogen bonds

with water molecules, making

them hydrophobic.[1][2][3][7][8]

Organic Solvents (e.g.,

Hexane, Ether, Toluene)
Soluble

As a non-polar molecule, 5-

Ethyl-2,2-dimethylheptane

readily dissolves in non-polar

organic solvents based on the

"like dissolves like" principle.[1]

[2][3][8]

Experimental Protocols
Detailed methodologies for determining the key physical properties of 5-Ethyl-2,2-
dimethylheptane are outlined below. These are generalized protocols that can be applied to

this specific compound.

Determination of Boiling Point (Thiele Tube Method)
The Thiele tube method is a convenient technique for determining the boiling point of a small

liquid sample.[9]

Apparatus:

Thiele tube

Thermometer (calibrated)

Small test tube (Durham tube)

Capillary tube (sealed at one end)

Rubber band

Heat source (Bunsen burner or heating mantle)
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Mineral oil

Procedure:

Fill the Thiele tube with mineral oil to a level just above the side arm.

Add approximately 0.5 mL of 5-Ethyl-2,2-dimethylheptane to the small test tube.

Place the capillary tube, open end down, into the test tube.

Attach the test tube to the thermometer using a rubber band, ensuring the sample is level

with the thermometer bulb.

Insert the thermometer and attached test tube into the Thiele tube, immersing the sample in

the oil bath.

Gently heat the side arm of the Thiele tube.

Observe the capillary tube. As the temperature rises, a stream of bubbles will emerge from

the open end.

The boiling point is the temperature at which the liquid just begins to enter the capillary tube

after the heat source is removed and the bubbling ceases.[9]

Determination of Density (Pycnometer Method)
A pycnometer is a flask with a specific volume used for the precise measurement of the density

of a liquid.

Apparatus:

Pycnometer (e.g., 25 mL or 50 mL)

Analytical balance (accurate to ±0.0001 g)

Thermometer

Constant temperature water bath
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Procedure:

Clean and dry the pycnometer thoroughly.

Weigh the empty pycnometer on the analytical balance and record its mass (m₁).

Fill the pycnometer with distilled water and place it in the constant temperature water bath

until it reaches thermal equilibrium (e.g., 20 °C).

Ensure the pycnometer is completely full, with no air bubbles. Dry the outside and weigh it

(m₂).

Empty and dry the pycnometer.

Fill the pycnometer with 5-Ethyl-2,2-dimethylheptane and bring it to the same temperature

in the water bath.

Dry the outside and weigh the filled pycnometer (m₃).

The density of the sample (ρ_sample) is calculated using the following formula:

ρ_sample = [(m₃ - m₁) / (m₂ - m₁)] * ρ_water

where ρ_water is the known density of water at the experimental temperature.

Spectroscopic Information
While specific spectroscopic data for 5-Ethyl-2,2-dimethylheptane is not readily available in

public databases, a predicted Infrared (IR) spectrum can be inferred from its structure.

Infrared (IR) Spectroscopy: As a saturated alkane, the IR spectrum of 5-Ethyl-2,2-
dimethylheptane is expected to show characteristic C-H stretching and bending frequencies.

C-H stretching: Strong absorptions in the range of 2850-3000 cm⁻¹.

C-H bending: Absorptions around 1450-1470 cm⁻¹ (for CH₂ and CH₃ groups) and a

characteristic doublet for the gem-dimethyl group around 1370-1390 cm⁻¹.
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Safety and Handling
A specific Safety Data Sheet (SDS) for 5-Ethyl-2,2-dimethylheptane is not widely available.

However, based on the properties of similar branched alkanes, the following precautions

should be taken:

Flammability: Alkanes are flammable. Keep away from heat, sparks, and open flames.[10]

Inhalation: Avoid inhaling vapors. Use in a well-ventilated area or with appropriate respiratory

protection.

Skin and Eye Contact: Avoid contact with skin and eyes. Wear protective gloves and safety

glasses.[10]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.

Visualizations
Chemical Structure
Caption: 2D Chemical Structure of 5-Ethyl-2,2-dimethylheptane.

Experimental Workflow: Boiling Point Determination
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Prepare Sample:
Fill Durham tube with ~0.5 mL of

5-Ethyl-2,2-dimethylheptane

Assemble Apparatus:
Insert inverted capillary tube.

Attach to thermometer.

next

Set up Thiele Tube:
Immerse assembly in oil bath.

next

Heating:
Gently heat the side arm of the Thiele tube.

begin

Observation:
Watch for a steady stream of bubbles

from the capillary tube.

observe

Cooling & Measurement:
Remove heat. Record temperature when

liquid enters the capillary tube.

record

Click to download full resolution via product page

Caption: Workflow for Boiling Point Determination using the Thiele Tube Method.

Conclusion
This technical guide has synthesized the available information on the chemical and physical

properties of 5-Ethyl-2,2-dimethylheptane. While key physical constants have been reported,

further experimental validation, particularly for spectroscopic characterization, would be
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beneficial for a more complete profile of this compound. The provided experimental protocols

offer a basis for such future work. This document serves as a valuable resource for scientists

and researchers requiring a foundational understanding of this branched alkane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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